Cas no 127090-56-6 (methyl 2-amino-3-(furan-2-yl)propanoate)

• Product Name: methyl 2-amino-3-(furan-2-yl)propanoate
• CAS No: 127090-56-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 2662075
• PubChem ID: 14519819
• Update Time: 2025-07-02

methyl 2-amino-3-(furan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-FURANALANINE METHYL ESTER
• 3-(2-furyl)-dl-alanine methyl ester
• methyl 2-amino-3-(furan-2-yl)propanoate

• Inchi： 1S/C8H11NO3/c1-11-8(10)7(9)5-6-3-2-4-12-6/h2-4,7H,5,9H2,1H3
• InChI Key： RGZJZYPBZXARCU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Topological Polar Surface Area: 65.5

Additional information on methyl 2-amino-3-(furan-2-yl)propanoate

Introduction to Methyl 2-amino-3-(furan-2-yl)propanoate (CAS No. 127090-56-6)

Methyl 2-amino-3-(furan-2-yl)propanoate, identified by its Chemical Abstracts Service (CAS) number 127090-56-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of β-amino esters, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of methyl 2-amino-3-(furan-2-yl)propanoate consists of a propanoate moiety linked to an amino group and a furan ring at the third carbon position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in β-amino esters due to their role as key intermediates in the synthesis of various pharmacologically active compounds. The presence of both an amino and an ester group in methyl 2-amino-3-(furan-2-yl)propanoate allows for versatile chemical modifications, enabling the development of novel derivatives with enhanced biological activity. This flexibility has made it a subject of extensive research in academic and industrial settings.

One of the most compelling aspects of methyl 2-amino-3-(furan-2-yl)propanoate is its potential application in the synthesis of bioactive molecules. Studies have demonstrated its utility in the preparation of compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The furan ring, in particular, is known for its ability to interact with biological targets, making it an attractive scaffold for drug design.

The synthesis of methyl 2-amino-3-(furan-2-yl)propanoate typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by purification steps to isolate the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in large-scale applications.

In the context of pharmaceutical research, methyl 2-amino-3-(furan-2-yl)propanoate has been explored as a building block for more complex molecules. Its structural features allow for the introduction of various functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds with therapeutic potential.

The biological activity of derivatives of methyl 2-amino-3-(furan-2-yl)propanoate has been investigated in several preclinical studies. These studies have highlighted its potential as a precursor for drugs targeting neurological disorders, infectious diseases, and chronic inflammatory conditions. The ability to modify its structure while retaining its core framework has opened up new avenues for drug discovery.

In conclusion, methyl 2-amino-3-(furan-2-yl)propanoate (CAS No. 127090-56-6) is a versatile and highly valuable compound in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in the development of novel therapeutic agents.